Cas no 1203274-95-6 (N-Boc-2-ethylpiperazine Hydrochloride)

• Product Name: N-Boc-2-ethylpiperazine Hydrochloride
• CAS No: 1203274-95-6
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• MDL: MFCD11101329
• CID: 1031040
• PubChem ID: 45072189
• Update Time: 2025-10-30

N-Boc-2-ethylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-ethylpiperazine-1-carboxylate hydrochloride
• AKOS015922807
• tert-Butyl 2-ethylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• 1-N-(TERT-BUTOXYCARBONYL)-2-ETHYL-PIPERAZINE-HCl
• tert-butyl 2-ethylpiperazine-1-carboxylate;hydrochloride
• DB-354590
• 1203274-95-6
• 1-N-(TERT-BUTOXYCARBONYL)-2-ETHYL-PIPERAZINE hydrochloride
• tert-Butyl2-ethylpiperazine-1-carboxylatehydrochloride
• A892249
• SB47912
• DTXSID20662447
• I11707
• N-Boc-2-ethylpiperazine Hydrochloride

• MDL： MFCD11101329
• Inchi： 1S/C11H22N2O2.ClH/c1-5-9-8-12-6-7-13(9)10(14)15-11(2,3)4;/h9,12H,5-8H2,1-4H3;1H
• InChI Key： UTFFBNCKEZSWAK-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNCC1CC)=O

Computed Properties

• Exact Mass: 250.14500
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.67400

Additional information on N-Boc-2-ethylpiperazine Hydrochloride

Comprehensive Overview of N-Boc-2-ethylpiperazine Hydrochloride (CAS No. 1203274-95-6): Properties, Applications, and Industry Trends

N-Boc-2-ethylpiperazine Hydrochloride (CAS 1203274-95-6) is a high-value pharmaceutical intermediate widely utilized in organic synthesis and drug discovery. This Boc-protected piperazine derivative has gained significant attention due to its role in constructing bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics. The compound's unique structural features, including its ethyl substitution and tert-butoxycarbonyl (Boc) protecting group, make it indispensable for modern medicinal chemistry applications.

Recent studies highlight the growing demand for N-Boc-2-ethylpiperazine Hydrochloride in small molecule drug development, especially for oncology and CNS disorders. The CAS 1203274-95-6 compound serves as a critical building block for structure-activity relationship (SAR) studies, enabling researchers to fine-tune drug properties like blood-brain barrier permeability and metabolic stability. Industry reports indicate a 23% annual growth in piperazine derivatives consumption, driven by increased R&D investments in targeted cancer therapies and neurodegenerative disease treatments.

The synthetic versatility of N-Boc-2-ethylpiperazine HCl allows for diverse transformations under mild conditions. Its Boc-protected amine functionality provides excellent compatibility with peptide coupling reagents and cross-coupling reactions, making it ideal for combinatorial chemistry approaches. Pharmaceutical manufacturers particularly value this compound for its consistent batch-to-batch purity (>98% by HPLC) and stability under standard storage conditions (-20°C).

Emerging applications of CAS 1203274-95-6 include its use in PROTAC (proteolysis-targeting chimera) development, where researchers leverage its sp3-rich character to improve drug-like properties. The compound's ethylpiperazine core has shown particular promise in designing selective HDAC inhibitors and allosteric modulators, addressing current challenges in drug resistance and off-target effects. These developments align with the pharmaceutical industry's shift toward next-generation targeted therapies.

Quality control specifications for N-Boc-2-ethylpiperazine Hydrochloride typically include rigorous testing for residual solvents, heavy metals, and chiral purity. Advanced analytical techniques like LC-MS and NMR spectroscopy ensure compliance with ICH guidelines for pharmaceutical intermediates. The compound's salt form enhances solubility in aqueous systems while maintaining excellent stability during solid-phase synthesis and parallel purification workflows.

From an industrial perspective, 1203274-95-6 represents a strategic material for contract research organizations (CROs) and API manufacturers. The global market for Boc-protected amines is projected to reach $780 million by 2026, with 2-ethylpiperazine derivatives capturing an increasing share. This growth reflects broader trends in personalized medicine and fragment-based drug design, where modular building blocks like N-Boc-2-ethylpiperazine HCl enable rapid molecular optimization.

Environmental and regulatory considerations for CAS 1203274-95-6 production emphasize green chemistry principles, including atom-efficient synthesis routes and biodegradable protecting groups. Leading suppliers now provide REACH-compliant documentation and life cycle assessment data, responding to growing demand for sustainable pharmaceutical ingredients. These developments position N-Boc-2-ethylpiperazine Hydrochloride as a key player in the evolving landscape of eco-friendly drug development.

Future research directions for this compound include exploration of its cocrystal formations to modify physicochemical properties and investigations into its potential as a ligand in metal-organic frameworks (MOFs) for drug delivery applications. The continued importance of piperazine scaffolds in FDA-approved drugs ensures ongoing interest in optimized derivatives like 1203274-95-6, particularly as the industry embraces AI-driven molecular design and continuous manufacturing technologies.